5-(4-Hydroxybenzylidene)-2-methyl-2-phenyl-1,3-dioxane-4,6-dione

• Molecular Formula: C18H14O5
• Molecular Weight: 310.3 g/mol
• IUPAC Name: 5-[(4-hydroxyphenyl)methylidene]-2-methyl-2-phenyl-1,3-dioxane-4,6-dione
• InChI: InChI=1S/C18H14O5/c1-18(13-5-3-2-4-6-13)22-16(20)15(17(21)23-18)11-12-7-9-14(19)10-8-12/h2-11,19H,1H3
• InChI Key: IBDRPPYAWZEODK-UHFFFAOYSA-N
• SMILES: CC1(OC(=O)C(=CC2=CC=C(C=C2)O)C(=O)O1)C3=CC=CC=C3

Description

5-(4-Hydroxybenzylidene)-2-methyl-2-phenyl-1,3-dioxane-4,6-dione, also known as HBPD, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. HBPD is a yellow crystalline powder that is synthesized through a multistep process.

Mechanism of Action

The mechanism of action of 5-(4-Hydroxybenzylidene)-2-methyl-2-phenyl-1,3-dioxane-4,6-dione is not fully understood, but it is believed to involve the inhibition of reactive oxygen species (ROS) and the activation of antioxidant enzymes. 5-(4-Hydroxybenzylidene)-2-methyl-2-phenyl-1,3-dioxane-4,6-dione has been shown to scavenge free radicals and inhibit lipid peroxidation, which can lead to oxidative stress and cell damage. It has also been shown to activate antioxidant enzymes, such as superoxide dismutase (SOD) and glutathione peroxidase (GPx), which can protect cells from oxidative damage.
Biochemical and physiological effects:
5-(4-Hydroxybenzylidene)-2-methyl-2-phenyl-1,3-dioxane-4,6-dione has been shown to have various biochemical and physiological effects. In vitro studies have shown that 5-(4-Hydroxybenzylidene)-2-methyl-2-phenyl-1,3-dioxane-4,6-dione can inhibit the growth and proliferation of cancer cells, induce apoptosis, and inhibit angiogenesis. It has also been shown to reduce inflammation and oxidative stress in various cell types. In animal studies, 5-(4-Hydroxybenzylidene)-2-methyl-2-phenyl-1,3-dioxane-4,6-dione has been shown to have neuroprotective effects and improve cognitive function. It has also been shown to have cardioprotective effects and improve vascular function.

Advantages and Limitations for Lab Experiments

One advantage of using 5-(4-Hydroxybenzylidene)-2-methyl-2-phenyl-1,3-dioxane-4,6-dione in lab experiments is its low toxicity and high stability. It can be easily synthesized and stored for long periods of time without degradation. However, one limitation is its low solubility in water, which can make it difficult to use in certain experiments. It also has limited bioavailability, which can affect its efficacy in vivo.

Future Directions

There are several future directions for the study of 5-(4-Hydroxybenzylidene)-2-methyl-2-phenyl-1,3-dioxane-4,6-dione. One area of research is the development of novel materials based on 5-(4-Hydroxybenzylidene)-2-methyl-2-phenyl-1,3-dioxane-4,6-dione. It has been shown to have unique properties, such as fluorescence and chirality, which can be used to create new materials with specific functions. Another area of research is the development of 5-(4-Hydroxybenzylidene)-2-methyl-2-phenyl-1,3-dioxane-4,6-dione derivatives with improved bioavailability and efficacy. This could lead to the development of new drugs for the treatment of various diseases. Additionally, the study of 5-(4-Hydroxybenzylidene)-2-methyl-2-phenyl-1,3-dioxane-4,6-dione in combination with other compounds could lead to the development of more effective therapies for cancer and other diseases.

Synthesis Methods

The synthesis of 5-(4-Hydroxybenzylidene)-2-methyl-2-phenyl-1,3-dioxane-4,6-dione is a multistep process that involves the reaction of 2,4-pentanedione with phenylhydrazine to form 2-phenyl-2,4-pentanedione. This compound is then reacted with salicylaldehyde to form 5-(4-hydroxybenzylidene)-2-methyl-2-phenyl-1,3-dioxane-4,6-dione. The reaction mechanism involves the formation of a Schiff base intermediate, which undergoes intramolecular cyclization to form the final product.

Scientific Research Applications

5-(4-Hydroxybenzylidene)-2-methyl-2-phenyl-1,3-dioxane-4,6-dione has been studied for its potential applications in various fields, including medicinal chemistry, materials science, and environmental science. In medicinal chemistry, 5-(4-Hydroxybenzylidene)-2-methyl-2-phenyl-1,3-dioxane-4,6-dione has been shown to possess antioxidant, anti-inflammatory, and anticancer properties. It has been studied for its potential use in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. In materials science, 5-(4-Hydroxybenzylidene)-2-methyl-2-phenyl-1,3-dioxane-4,6-dione has been used as a building block for the synthesis of novel materials with unique properties. In environmental science, 5-(4-Hydroxybenzylidene)-2-methyl-2-phenyl-1,3-dioxane-4,6-dione has been studied for its potential use in the removal of heavy metals from contaminated water.